Cas no 1218791-08-2 (2-Amino-5-fluorobenzeneboronic Acid, Neopentyl Glycol Ester, N-Boc protected)

• Product Name: 2-Amino-5-fluorobenzeneboronic Acid, Neopentyl Glycol Ester, N-Boc protected
• CAS No: 1218791-08-2
• MF: C₁₆H₂₃BFNO₄
• MW: 323.167528390884
• CID: 856955
• Update Time: 2023-11-22

2-Amino-5-fluorobenzeneboronic Acid, Neopentyl Glycol Ester, N-Boc protected Chemical and Physical Properties

Names and Identifiers

• PC9589
• FCH2815893
• 2-Amino-5-fluorobenzeneboronic acid neopentyl glycol ester,N-BOC protected
• 2-Amino-5-fluorobenzeneboronic acid, neopentyl glycol ester, N-BOC protected
• TERT-BUTYL 4-FLUORO-2-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENYLCARBAMATE
• 2-Amino-5-fluorobenzeneboronic Acid, Neopentyl Glycol Ester, N-Boc protected

• Inchi： 1S/C16H23BFNO4/c1-15(2,3)23-14(20)19-13-7-6-11(18)8-12(13)17-21-9-16(4,5)10-22-17/h6-8H,9-10H2,1-5H3,(H,19,20)
• InChI Key： NDJMNNBHOSICOK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(B2OCC(C)(C)CO2)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 323.17
• Monoisotopic Mass: 323.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters